Cas no 2229388-79-6 (2-(1H-indol-3-yl)prop-2-en-1-amine)

• Product Name: 2-(1H-indol-3-yl)prop-2-en-1-amine
• CAS No: 2229388-79-6
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 6602615
• PubChem ID: 66834111
• Update Time: 2025-10-31

2-(1H-indol-3-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)prop-2-en-1-amine
• 1H-Indole-3-ethanamine, β-methylene-
• EN300-1781582
• SCHEMBL897121
• 2229388-79-6

• Inchi： 1S/C11H12N2/c1-8(6-12)10-7-13-11-5-3-2-4-9(10)11/h2-5,7,13H,1,6,12H2
• InChI Key： XGIYNEPANHNNAX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(=C)CN)=C1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• Density: 1.137±0.06 g/cm3(Predicted)
• Boiling Point: 383.4±22.0 °C(Predicted)
• pka: 16.51±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-3-yl)prop-2-en-1-amine

Introduction to 2-(1H-indol-3-yl)prop-2-en-1-amine (CAS No: 2229388-79-6)

2-(1H-indol-3-yl)prop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229388-79-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated system of an indole ring and an allylamine moiety, has garnered considerable attention due to its structural complexity and potential biological activities. The indole scaffold, renowned for its presence in numerous bioactive natural products and pharmacologically relevant molecules, contributes to the compound's unique chemical and biological profile. The allylamine group introduces a reactive site that can participate in various chemical transformations, making this compound a versatile intermediate in synthetic chemistry.

The structural motif of 2-(1H-indol-3-yl)prop-2-en-1-amine positions it as a promising candidate for further exploration in drug discovery. The conjugation between the indole ring and the prop-2-enyl group enhances its electronic properties, potentially influencing its interaction with biological targets. Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties, including binding affinities and metabolic stability, which are crucial for assessing the drug-likeness of 2-(1H-indol-3-yl)prop-2-en-1-amine. These computational studies suggest that the compound may exhibit favorable interactions with enzymes and receptors involved in key biological pathways.

In the context of modern pharmaceutical research, the synthesis of heterocyclic compounds like 2-(1H-indol-3-yl)prop-2-en-1-amine remains a focal point due to their prevalence in bioactive molecules. The indole ring, in particular, is a privileged scaffold in medicinal chemistry, appearing in drugs such as tamoxifen and risperidone. The introduction of functional groups like the allylamine moiety can modulate the pharmacological properties of indole derivatives, leading to novel therapeutic agents. The synthesis of 2-(1H-indol-3-yl)prop-2-en-1-amine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity.

Recent experimental studies have highlighted the potential of 2-(1H-indol-3-yl)prop-2-en-1-amine as a precursor for more complex pharmacophores. Researchers have explored its reactivity in cross-coupling reactions, which are fundamental transformations in modern synthetic organic chemistry. These reactions allow for the introduction of diverse functional groups at specific positions on the indole ring, expanding the chemical space available for drug discovery. For instance, palladium-catalyzed coupling reactions have been employed to attach various aryl or heteroaryl groups to the indole core, generating derivatives with enhanced biological activity.

The biological evaluation of 2-(1H-indol-3-ylo propen amine CAS 2229388 79 6) has also been a subject of interest. Preliminary pharmacological assays suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The indole ring is known to interact with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs), which play a crucial role in regulating metabolic processes and immune responses. Additionally, the allylamine group can serve as a linker for further derivatization, allowing researchers to fine-tune the biological activity of the molecule.

The synthesis and characterization of 2-(1H-indol -3 -y l prop -en -1 -amine) also involve advanced analytical techniques to ensure structural integrity and purity. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to confirm the molecular structure and conformational preferences of this compound. These techniques provide valuable insights into the electronic environment of the indole ring and the allylamine group, which are critical for understanding its reactivity and biological interactions.

As research continues to evolve, the role of computational tools in drug discovery is becoming increasingly prominent. Molecular modeling software allows researchers to predict how 2-(1H-indol -3 -y l prop -en -1 -amine) might interact with biological targets at an atomic level. These simulations can guide experimental design by identifying potential binding sites and optimizing molecular properties such as solubility and metabolic stability. Furthermore, virtual screening techniques enable high-throughput analysis of large libraries of compounds, including derivatives of 2-(1H-indol -3 -y l prop -en -1 -amine), to identify lead candidates for further development.

The future prospects for 2-(1H-indol -3 -y l prop -en -1 -amine) are promising, with ongoing research aimed at expanding its applications in pharmaceuticals and materials science. Innovations in synthetic methodologies may lead to more efficient routes for producing this compound, reducing costs and improving scalability. Additionally, interdisciplinary approaches combining organic chemistry with biotechnology could unlock new possibilities for utilizing 2-(1H-indol -3 y l prop en amine CAS 2229388 79 6) in therapeutic contexts.

In conclusion,(cas no 2229388 79 6) serves as a compelling example of how structural complexity can translate into biological relevance. Its unique combination of an indole ring and an allylamine group makes it a valuable scaffold for drug discovery efforts. As scientific understanding advances，the potential applications for this compound are likely to expand，further solidifying its importance in both academic research and industrial development.